Cas no 1036531-56-2 (3-chloro-n-(3-fluorobenzyl)-2-methylaniline)

• Product Name: 3-chloro-n-(3-fluorobenzyl)-2-methylaniline
• CAS No: 1036531-56-2
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• CID: 1142272
• PubChem ID: 28528409
• Update Time: 2025-06-09

3-chloro-n-(3-fluorobenzyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(3-fluorobenzyl)-2-methylaniline
• AKOS009060969
• 1036531-56-2
• 3-chloro-N-[(3-fluorophenyl)methyl]-2-methylaniline
• 3-Chloro-N-(3-fluorobenzyl)-2-Methylaniline, 97%
• 3-chloro-n-(3-fluorobenzyl)-2-methylaniline

• MDL： MFCD11115760
• Inchi： 1S/C14H13ClFN/c1-10-13(15)6-3-7-14(10)17-9-11-4-2-5-12(16)8-11/h2-8,17H,9H2,1H3
• InChI Key： KWXXHYHEVBXRNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 249.0720553g/mol
• Monoisotopic Mass: 249.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-chloro-n-(3-fluorobenzyl)-2-methylaniline

Compound CAS No. 1036531-56-2: 3-Chloro-N-(3-Fluorobenzyl)-2-Methylaniline

Compound CAS No. 1036531-56-2, also known as 3-chloro-N-(3-fluorobenzyl)-2-methylaniline, is a synthetic organic compound with a complex structure that has garnered attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique combination of functional groups, including a chloro substituent, a fluoro-substituted benzyl group, and a methyl group attached to an aniline backbone. These features make it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

The synthesis of 3-chloro-N-(3-fluorobenzyl)-2-methylaniline involves multi-step organic reactions, often utilizing coupling reactions and substitution chemistry to assemble the molecule's intricate structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the coupling reactions involved in its synthesis.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Studies have shown that the presence of halogen substituents (chlorine and fluorine) can significantly influence the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). For instance, the chlorine atom at the third position of the aniline ring may enhance the compound's lipophilicity, while the fluorine substituent on the benzyl group could improve its metabolic stability.

Recent research has focused on evaluating the biological activity of CAS No. 1036531-56-2 derivatives in various disease models. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases, although further investigations are required to establish its therapeutic potential.

In terms of material science applications, CAS No. 1036531-56-2 has been investigated as a precursor for advanced polymers and coatings due to its aromatic stability and functional versatility. Its ability to undergo polymerization under controlled conditions makes it a candidate for high-performance materials with tailored properties.

From an environmental perspective, understanding the fate and toxicity of CAS No. 1036531-56-2 is crucial for its safe handling and application in industrial settings. Recent ecotoxicological studies have assessed its potential impact on aquatic organisms, revealing low acute toxicity but highlighting the need for long-term monitoring to evaluate chronic effects.

In conclusion, CAS No. 1036531-56-2 (3-chloro-N-(3-fluorobenzyl)-2-methylaniline) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure provides a foundation for innovative research directions, particularly in drug discovery and materials development. As research progresses, this compound is expected to contribute significantly to advancing both therapeutic interventions and industrial innovations.